2-Hydroxyisobutyric acid

• CAS No.: 594-61-6
• Product Name: 2-Hydroxyisobutyric acid
• Molecular Formula: C4H8O3
• Molecular Weight: 104.1 g/mol
• IUPAC Name: 2-hydroxy-2-methylpropanoic acid
• Standard InChI: InChI=1S/C4H8O3/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6)
• Standard InChIKey: BWLBGMIXKSTLSX-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)O)O
• Canonical SMILES: CC(C)(C(=O)O)O
• Boiling Point: 212.0 °C
• Melting Point: 82.5 °C; 82.5°C
• Physical Description: Solid
• Description: 2-hydroxyisobutyric acid is a 2-hydroxy monocarboxylic acid that is isobutyric acid bearing a hydroxy substituent at position 2. It is a metabolite of methyl tertiary-butyl ether. It has a role as a human xenobiotic metabolite. It derives from an isobutyric acid. It is a conjugate acid of a 2-hydroxyisobutyrate.; Alpha-Hydroxy-isobutyric acid, also known as a-hydroxyisobutyrate or 2-methyllactic acid, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. Alpha-Hydroxy-isobutyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Alpha-Hydroxy-isobutyric acid has been primarily detected in saliva, feces, urine, and blood. Within the cell, Alpha-hydroxy-isobutyric acid is primarily located in the cytoplasm. Alpha-Hydroxy-isobutyric acid participates in a number of enzymatic reactions. In particular, Alpha-hydroxy-isobutyric acid can be biosynthesized from isobutyric acid. Alpha-Hydroxy-isobutyric acid is also a parent compound for other transformation products, including but not limited to, 30-acetyltrichagmalin F, trichagmalin F, and 1, 30-diacetyltrichagmalin F.
• Synonyms: 2-hydroxyisobutyrate; 2-hydroxyisobutyric acid; 2-hydroxyisobutyric acid, lead salt; alpha-hydroxyisobutyric acid; lead 2-hydroxyisobutyric acid
• Vapor Pressure: 0.01 mmHg
• PubChem Compound: 11671
• Last Modified: Nov 11 2021